Cas no 69163-85-5 (Oxazole, 5-(4-bromophenyl)-2-methyl-)
69163-85-5 structure
Product Name:Oxazole, 5-(4-bromophenyl)-2-methyl-
CAS No:69163-85-5
MF:C10H8BrNO
MW:238.08062171936
CID:1736480
PubChem ID:11436331
Update Time:2025-04-21
Oxazole, 5-(4-bromophenyl)-2-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Oxazole, 5-(4-bromophenyl)-2-methyl-
- MFCD27927466
- 5-(4-bromophenyl)-2-methyl-1,3-oxazole
- 69163-85-5
- 5-(4-Bromophenyl)-2-methyl-oxazole
- FXALQOQOIRCHAT-UHFFFAOYSA-N
- 5-(4-bromophenyl)-2-methyloxazole
- SCHEMBL1169513
- SY314264
- DB-123669
-
- Inchi： 1S/C10H8BrNO/c1-7-12-6-10(13-7)8-2-4-9(11)5-3-8/h2-6H,1H3
- InChI Key： FXALQOQOIRCHAT-UHFFFAOYSA-N
- SMILES： BrC1C=CC(=CC=1)C1=CN=C(C)O1
Computed Properties
- Exact Mass: 236.97894
- Monoisotopic Mass: 236.97893g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 168
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 26Ų
Experimental Properties
- PSA: 26.03
Oxazole, 5-(4-bromophenyl)-2-methyl- Related Literature
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1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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